Cas no 2445784-32-5 (3-methyl-2-oxabicyclo2.2.2octane-1-carboxylic acid)

• Product Name: 3-methyl-2-oxabicyclo2.2.2octane-1-carboxylic acid
• CAS No: 2445784-32-5
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD32692340
• CID: 5359384
• PubChem ID: 154853056
• Update Time: 2025-11-06

3-methyl-2-oxabicyclo2.2.2octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.2]octane-1-carboxylic acid, 3-methyl-
• 3-methyl-2-oxabicyclo2.2.2octane-1-carboxylic acid

• MDL： MFCD32692340
• Inchi： 1S/C9H14O3/c1-6-7-2-4-9(12-6,5-3-7)8(10)11/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： PMRWDDNDAWLBNW-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CCC(CC1)C(C)O2

Additional information on 3-methyl-2-oxabicyclo2.2.2octane-1-carboxylic acid

Introduction to 3-methyl-2-oxabicyclo[2.2.2]octane-1-carboxylic acid (CAS No: 2445784-32-5)

3-methyl-2-oxabicyclo[2.2.2]octane-1-carboxylic acid is a structurally intriguing heterocyclic compound characterized by a bicyclic framework containing an oxygen atom within its ring system. This unique molecular architecture imparts distinct chemical and pharmacological properties, making it a subject of significant interest in the field of medicinal chemistry and chemical biology. The compound's CAS number, 2445784-32-5, serves as a unique identifier, facilitating its recognition in scientific literature, databases, and regulatory frameworks.

The molecular structure of 3-methyl-2-oxabicyclo[2.2.2]octane-1-carboxylic acid consists of a seven-membered oxygen-containing ring fused to a six-membered carbon ring, creating a bicyclic system with significant strain and reactivity. The presence of the methyl group at the 3-position and the carboxylic acid functionality at the 1-position further modulates its chemical behavior, enabling diverse synthetic pathways and functionalization strategies.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such bicyclic scaffolds in drug design. The rigid, three-dimensional structure of 3-methyl-2-oxabicyclo[2.2.2]octane-1-carboxylic acid can be exploited to develop molecules with optimized binding affinities and selectivity for biological targets. For instance, studies have demonstrated that similar heterocyclic compounds exhibit promising activity against enzymes involved in inflammatory pathways, making them valuable candidates for therapeutic intervention.

The carboxylic acid moiety in 3-methyl-2-oxabicyclo[2.2.2]octane-1-carboxylic acid provides a versatile handle for further derivatization, allowing the synthesis of esters, amides, and other bioactive molecules. These derivatives have been investigated for their potential roles in modulating biological processes, including pain perception, neurotransmitter release, and immune responses. The compound's ability to engage with multiple biological targets underscores its significance as a building block in the development of novel pharmaceuticals.

In the realm of synthetic organic chemistry, 3-methyl-2-oxabicyclo[2.2.2]octane-1-carboxylic acid has been employed as an intermediate in the construction of more complex natural products and synthetic analogs. Its strained ring system presents both challenges and opportunities for chemists seeking to develop efficient synthetic routes to highly functionalized molecules. Recent reports have showcased innovative methodologies for constructing such bicyclic systems, leveraging transition metal catalysis and novel reaction conditions to achieve high yields and enantioselectivity.

The pharmacological potential of 3-methyl-2-oxabicyclo[2.2.2]octane-1-carboxylic acid has been further explored through structural modifications aimed at enhancing bioavailability and target engagement. For example, computational studies have identified optimized analogs with improved solubility profiles and reduced metabolic clearance rates, making them more suitable for clinical applications. These findings align with broader trends in drug discovery toward rational design based on structural insights derived from high-throughput screening and molecular docking simulations.

The versatility of 3-methyl-2-oxabicyclo[2.2.2]octane-1-carboxylic acid extends beyond its role as a pharmacophore; it also serves as a valuable tool in chemical biology research. By studying its interactions with biological macromolecules such as enzymes and receptors, researchers can gain insights into mechanisms underlying disease pathogenesis and identify novel therapeutic strategies. The compound's unique structural features make it an ideal candidate for use in mechanistic studies aimed at elucidating complex biochemical pathways.

As interest in heterocyclic compounds continues to grow, 3-methyl-2-oxabicyclo[2.2.2]octane-1-carboxylic acid is poised to play an increasingly important role in both academic research and industrial drug development pipelines. Its combination of structural complexity, synthetic accessibility, and pharmacological promise positions it as a cornerstone molecule for future discoveries in medicinal chemistry and chemical biology.